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Electrophysiological Findings & Arrhythmic Outcomes

The core discovery from recent research is that chronic treatment with the PI3K/mTOR inhibitor Omipalisib

(GSK2126458) induces electrical remodeling in the heart, characterized by a reduction in the slow delayed

rectifier potassium current (IKs). The table below summarizes the key quantitative findings from the study

conducted in the atrioventricular (AV) block dog model [1] [2] [3].

Parameter Investigated Findings with Omipalisib (Twice Daily Dosing)

IKs Current Density Diminished in isolated ventricular cardiomyocytes [1].

Cardiac Repolarization
(QT interval)

Prolonged at baseline. Marked further prolongation after a dofetilide
challenge (from 490 ± 37 ms to 607 ± 48 ms) [1].

| Arrhythmic Outcome | - Single ectopic beats: 30% of dogs

Multiple ectopic beats & Torsade de Pointes (TdP) arrhythmia: 20% of dogs [1]. | | Plasma Levels |

Twice-daily dosing led to higher accumulative plasma levels versus once-daily dosing, accompanied
by adverse events [1]. |
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Experimental Protocol Summary

The following workflow outlines the key in vivo and in vitro procedures used to generate the data above [1].
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Purpose-bred Mongrel Dogs

Surgical Procedure:
- Complete AV block

- Pacemaker implantation
- LV apex biopsy

Control Experiment:
- Anesthesia

- Bradycardia (60 bpm)
- Dofetilide challenge

Post-op Pacing:
VDD mode to prevent

bradycardia remodeling

Chronic Treatment:
Oral Omipalisib (1 mg/kg)

for 7 days (n=10 twice daily)

Induction Experiment:
Repeat control conditions

under anesthesia

Endpoint Analysis:
- ECG parameters (QT)

- Ventricular arrhythmias
- Cell isolation & patch clamp
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Mechanism of Action: From PI3K Inhibition to Reduced
IKs

Omipalisib is a highly potent and selective dual PI3K/mTOR inhibitor, active against all PI3K isoforms

(p110α/β/δ/γ) and both mTOR complexes [4]. The diagram below illustrates the proposed molecular

mechanism by which Omipalisib leads to reduced IKs and prolonged cardiac repolarization [1].
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Key Considerations for Researchers

Species Selection: The dog model is highly relevant for this research, as the properties of IKr and
IKs currents in canine cardiomyocytes are very similar to those in humans, more so than in guinea

pigs or rabbits [5].
Inter-Species Differences: Be cautious when extrapolating data from other models. For example,

unlike in dogs, IKs block under basal conditions does not significantly prolong the action potential in
rabbit Purkinje fibers [6].

Autonomic Tone: The contribution of IKs to repolarization becomes more significant during β-
adrenergic stimulation [6]. The experimental use of anesthesia can influence autonomic tone, which is

a critical factor in interpreting results.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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